1-(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone
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Description
1-(3-((5-chloropyrimidin-2-yl)oxy)pyrrolidin-1-yl)-2-(1H-pyrazol-1-yl)ethanone is a useful research compound. Its molecular formula is C13H14ClN5O2 and its molecular weight is 307.74. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Evaluation
Coumarin Derivatives Synthesis : Research into coumarin derivatives emphasizes the antimicrobial potential of these compounds, demonstrating the diverse synthetic routes to enhance biological activity (Al-Haiza, Mostafa, & El-kady, 2003).
Antiviral Activity of Pyrazolopyrimidines : Another study focused on the synthesis of pyrazolopyrimidine derivatives, showcasing their potential antiviral activities, thus illustrating the significance of heterocyclic compounds in developing new therapeutics (Attaby, Elghandour, Ali, & Ibrahem, 2006).
Antimicrobial and Anticancer Agents
Novel Heterocyclic Compounds : Research into domino reactions of chlorochromones with aminoheterocycles led to the synthesis of compounds with notable fluorescence, ecto-5'-nucleotidase inhibition properties, and cytotoxic behavior, highlighting the potential for novel anticancer and enzyme inhibition therapies (Miliutina et al., 2018).
Pyrazole-Based Anticancer Agents : Synthesis of pyrazole-based derivatives has shown promising results in anticancer and anti-inflammatory activities, providing a basis for further pharmaceutical development (El-Sawy et al., 2014).
Insecticidal and Fungicidal Applications
- Pyrazole-Based Tetrahydropyrimidine Derivatives : The insecticidal evaluation of pyrazole-based tetrahydropyrimidine derivatives against various pests, alongside DFT studies and molecular docking, underscores the role of heterocyclic chemistry in developing new agrochemical agents (Halim et al., 2020).
Properties
IUPAC Name |
1-[3-(5-chloropyrimidin-2-yl)oxypyrrolidin-1-yl]-2-pyrazol-1-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClN5O2/c14-10-6-15-13(16-7-10)21-11-2-5-18(8-11)12(20)9-19-4-1-3-17-19/h1,3-4,6-7,11H,2,5,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCDNABVPMTYBRJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=C(C=N2)Cl)C(=O)CN3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClN5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.73 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.